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Executive Summary

1-(4-Chlorophenyl)-3-phenyl-5-hydroxy-pyrazole (often referred to by its keto-tautomer, 1-(4-
chlorophenyl)-3-phenyl-2-pyrazolin-5-one) is a bioactive heterocyclic scaffold belonging to the
class of 2-pyrazolin-5-ones. Structurally analogous to the FDA-approved neuroprotective agent
Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), this compound substitutes the C3-methyl
group with a phenyl ring, significantly altering its lipophilicity and electronic delocalization.

This guide details the physicochemical properties, synthetic pathways, and biological
applications of the compound, emphasizing its role as a radical scavenger and a precursor in
the development of anti-inflammatory and antineoplastic agents.

Chemical Identity & Physicochemical
Characterization[1][2][3][4][5][6]1[7]1[8][9][10][11]
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Nomenclature and Identification

The compound exists in a dynamic tautomeric equilibrium. While often isolated as the CH-keto

form (pyrazolone) in the solid state, it exhibits OH-enol (5-hydroxy) character in polar protic

solvents, which is critical for its antioxidant activity.

Property

Specification

IUPAC Name

1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

Common Tautomer

1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one

Molecular Formula

C15H11CIN20

Molecular Weight

270.71 g/mol

Physical State

Solid (Block-like golden crystals or off-white

powder)

Melting Point 162-163 °C (435—-436 K) [1]
- Soluble in DMSO, DMF, Ethanol; Sparingly
Solubility ]
soluble in Water
pKa (Estimated) ~6.8 — 7.2 (Acidic NH/OH proton) [2]

Tautomeric Equilibrium

The reactivity of the scaffold is dictated by the shift between three forms: the CH-keto form

(predominant in non-polar solvents), the OH-enol form (stabilized in polar solvents and

responsible for radical scavenging), and the NH-keto form.
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Figure 1: Tautomeric Equilibrium of 1-Aryl-3-Phenyl-5-Pyrazolones
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Caption: The dynamic equilibrium between the CH-keto, OH-enol, and NH-keto forms governs
the compound's solubility and reactivity.

Synthetic Methodology
Synthesis Strategy (Knorr Pyrazole Synthesis)

The most robust synthetic route involves the condensation of ethyl benzoylacetate (a

-keto ester) with 4-chlorophenylhydrazine. This cyclization is typically catalyzed by acetic acid
or performed in refluxing ethanol.

Protocol: Cyclocondensation

e Reagents:

[¢]

Ethyl benzoylacetate (1.0 equiv)

o

4-Chlorophenylhydrazine hydrochloride (1.0 equiv)

[e]

Solvent: Glacial Acetic Acid (or Ethanol with catalytic AcCOH)

o

Base (optional): Sodium acetate (if using hydrazine HCI salt)

e Procedure:

[¢]

Dissolve 4-chlorophenylhydrazine hydrochloride and sodium acetate in ethanol/acetic acid
(1:1 viv).

o Add ethyl benzoylacetate dropwise at room temperature.
o Reflux the mixture at 80-90 °C for 4—6 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

o Cool the reaction mixture to room temperature. The product often precipitates upon
cooling.

o Pour the mixture into ice-cold water if precipitation is incomplete.

o Filter the solid, wash with cold water/ethanol, and recrystallize from ethanol to obtain
golden/off-white crystals.
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Figure 2: Synthetic Pathway via Knorr Condensation
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Caption: Step-wise formation of the pyrazolone core via condensation and cyclization.

Biological & Pharmacological Profile[14]
Radical Scavenging & Antioxidant Activity

Like its analog Edaravone, this compound functions as a free radical scavenger. The C4-
position is highly nucleophilic and prone to oxidation.

¢ Mechanism: The anionic form of the enol tautomer donates an electron/hydrogen to
neutralize free radicals (e.g., hydroxyl radicals, peroxyl radicals).

o Structure-Activity Relationship (SAR): The p-chloro substituent on the N1-phenyl ring
enhances lipophilicity, potentially improving membrane permeability compared to the
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unsubstituted phenyl analog. The C3-phenyl group extends conjugation, stabilizing the
resultant radical species after oxidation [3].

Cytotoxicity and Drug Targeting

Recent studies indicate that 1,3-disubstituted-5-pyrazolones exhibit cytotoxicity against specific
cancer cell lines (e.g., HelLa).

o Target Interaction: Molecular docking studies of related analogs suggest binding affinity to
the ATP-binding site of EGFR (Epidermal Growth Factor Receptor) and potential inhibition of
COX-2 enzymes due to structural similarity with NSAIDs [4].

Analytical Profiling

To validate the synthesis, the following spectral characteristics are expected:
e H NMR (DMSO-ds, 400 MHz):

o ~11.5-12.0 ppm (s, 1H, -OH/NH, broad, solvent dependent).
o ~7.8-8.0 ppm (d, 2H, ortho-protons of C3-Phenyl).

o ~7.5-7.6 ppm (d, 2H, ortho-protons of N1-Chlorophenyl).

o ~6.0-6.2 ppm (s, 1H, C4-H in enol form) OR

~3.8-4.2 ppm (s, 2H, C4-Hz in keto form). Note: The signal at C4 is the diagnostic marker
for the tautomeric state.

e Crystal Structure:
o Monoclinic system, space group P2/c.[2][3]

o The phenyl and chlorophenyl rings are twisted relative to the pyrazolone plane (dihedral
angles ~8° and ~18° respectively) [1].[4][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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